Cas no 33974-42-4 (Silane,methoxytris(1-methylethyl)-)

• Product Name: Silane,methoxytris(1-methylethyl)-
• CAS No: 33974-42-4
• MF: C₁₀H₂₄OSi
• MW: 188.382464408875
• CID: 294549
• PubChem ID: 589230
• Update Time: 2025-06-03

Silane,methoxytris(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Silane,methoxytris(1-methylethyl)-
• methoxy-tri(propan-2-yl)silane
• TRIISOPROPYLMETHOXYSILANE
• Methyl triisopropylsilyl ether
• Triisopropyl(methoxy) silane
• MFCD01861732
• 33974-42-4
• methoxytris(propan-2-yl)silane
• DTXSID60343349
• FT-0694040
• AKOS006277410
• Methyl triisopropylsilyl ether #
• SCHEMBL155912
• TRIISOPROPYL(METHOXY)SILANE

• MDL： MFCD01861732
• Inchi： 1S/C10H24OSi/c1-8(2)12(11-7,9(3)4)10(5)6/h8-10H,1-7H3
• InChI Key： YKFVVAUPACHDIG-UHFFFAOYSA-N
• SMILES： [Si](C(C)C)(C(C)C)(C(C)C)OC

Computed Properties

• Exact Mass: 188.15972
• Monoisotopic Mass: 188.159641919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Additional information on Silane,methoxytris(1-methylethyl)-

Comprehensive Overview of Silane, methoxytris(1-methylethyl)- (CAS No. 33974-42-4)

Silane, methoxytris(1-methylethyl)- (CAS No. 33974-42-4) is a specialized organosilicon compound widely utilized in advanced material science and industrial applications. This chemical, also known as methoxyisopropylsilane, plays a critical role in surface modification, adhesion promotion, and polymer synthesis. Its unique molecular structure, featuring a methoxy group and three isopropyl substituents, enables exceptional reactivity and compatibility with organic and inorganic matrices.

In recent years, the demand for Silane, methoxytris(1-methylethyl)- has surged due to its applications in nanotechnology and green chemistry. Researchers are increasingly exploring its potential in sustainable coatings and low-VOC formulations, aligning with global environmental regulations. The compound's ability to form stable bonds with substrates like glass, metals, and polymers makes it indispensable in high-performance composites and electronic encapsulation.

One of the most searched questions about CAS No. 33974-42-4 relates to its hydrolysis stability and storage conditions. Unlike conventional silanes, this derivative exhibits enhanced moisture resistance, making it suitable for humid environments. Industry professionals frequently inquire about its solubility parameters and reactivity with polar solvents, which are crucial for formulating hybrid materials.

The synthesis of methoxytris(1-methylethyl)silane involves precise catalytic processes, often employing Grignard reactions or hydrosilylation techniques. Recent patents highlight innovations in atom-efficient production methods, reducing waste generation. Analytical techniques like FT-IR spectroscopy and GC-MS are essential for quality control, ensuring the absence of oligomeric byproducts that could affect performance.

Emerging applications in flexible electronics and wearable technology have positioned this silane as a key enabler for conductive inks and stretchable circuits. Its compatibility with printed electronics satisfies the growing demand for IoT devices and smart packaging. Furthermore, studies demonstrate its effectiveness as a crosslinking agent in silicone elastomers, enhancing thermal stability up to 300°C.

Environmental considerations dominate current discussions about CAS 33974-42-4. The compound's biodegradation pathway and ecotoxicological profile are under active investigation, particularly for waterborne applications. Regulatory bodies emphasize its classification under REACH compliance, with manufacturers developing bio-based alternatives to meet circular economy objectives.

From a commercial perspective, methoxyisopropylsilane commands premium pricing in specialty chemical markets. Supply chain analysts track its availability amid fluctuations in isopropanol feedstock costs. The Asia-Pacific region shows remarkable growth potential, driven by expansions in automotive sealants and photovoltaic encapsulants production.

Future research directions for Silane, methoxytris(1-methylethyl)- focus on catalytic asymmetric synthesis and supramolecular assembly applications. Collaborative projects between academia and industry aim to unlock its potential in self-healing materials and stimuli-responsive coatings, addressing pressing needs in aerospace and renewable energy sectors.